Cas no 111216-42-3 (2',3',4''-triacetoxy-3,4,5',6'-tetrahydroxy-p-terphenyl)

• Product Name: 2',3',4''-triacetoxy-3,4,5',6'-tetrahydroxy-p-terphenyl
• CAS No: 111216-42-3
• MF: C₂₄H₂₀O₁₀
• MW: 468.409607887268
• CID: 2054350
• PubChem ID: 13943926
• Update Time: 2025-04-21

2',3',4''-triacetoxy-3,4,5',6'-tetrahydroxy-p-terphenyl Chemical and Physical Properties

Names and Identifiers

• 2',3',4''-triacetoxy-3,4,5',6'-tetrahydroxy-p-terphenyl
• DTXSID801149968
• CHEBI:197735
• [4-[2,3-diacetyloxy-4-(3,4-dihydroxyphenyl)-5,6-dihydroxyphenyl]phenyl] acetate
• [1,1':4',1''-Terphenyl]-2',3,3',4,4'',5',6'-heptol, 2',3',4''-triacetate
• 111216-42-3
• [1,1a(2):4a(2),1a(2)a(2)-Terphenyl]-2a(2),3,3a(2),4,4a(2)a(2),5a(2),6a(2)-heptol, 2a(2),3a(2),4a(2)a(2)-triacetate

• Inchi： 1S/C24H20O10/c1-11(25)32-16-7-4-14(5-8-16)19-21(30)22(31)20(15-6-9-17(28)18(29)10-15)24(34-13(3)27)23(19)33-12(2)26/h4-10,28-31H,1-3H3
• InChI Key： GFPQQRUJIIXVNE-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(=C(C2C=CC(=C(C=2)O)O)C(=C(C=1C1C=CC(=CC=1)OC(C)=O)O)O)OC(C)=O

Computed Properties

• Exact Mass: 468.10564683g/mol
• Monoisotopic Mass: 468.10564683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 160Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls